Cas no 2418649-24-6 (Methyl 3-amino-5-(piperazin-1-yl)benzoate)

• Product Name: Methyl 3-amino-5-(piperazin-1-yl)benzoate
• CAS No: 2418649-24-6
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 6441330
• PubChem ID: 165771048
• Update Time: 2025-11-04

Methyl 3-amino-5-(piperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-5-(piperazin-1-yl)benzoate
• EN300-7544229
• 2418649-24-6
• Methyl 3-amino-5-(piperazin-1-yl)benzoate

• Inchi： 1S/C12H17N3O2/c1-17-12(16)9-6-10(13)8-11(7-9)15-4-2-14-3-5-15/h6-8,14H,2-5,13H2,1H3
• InChI Key： QFUXDFGRQONFCV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CC(=C1)N1CCNCC1)N)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.6Ų

Additional information on Methyl 3-amino-5-(piperazin-1-yl)benzoate

Methyl 3-amino-5-(piperazin-1-yl)benzoate: A Comprehensive Overview

Methyl 3-amino-5-(piperazin-1-yl)benzoate, also known by its CAS number 2418649-24-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of Methyl 3-amino-5-(piperazin-1-yl)benzoate consists of a benzoate moiety with substituents at positions 3 and 5. The substituents include an amino group (-NH2) at position 3 and a piperazine ring at position 5, with a methyl ester group attached to the carboxylic acid moiety. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical modifications and biological assays.

Recent studies have focused on the synthesis of Methyl 3-amino-5-(piperazin-1-yl)benzoate through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of different catalysts and reaction conditions to optimize yield and purity. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently.

The biological activity of Methyl 3-amino-5-(piperazin-1-yl)benzoate has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. A research team from the University of California reported that the compound demonstrated significant activity against inflammatory markers in vitro, indicating its potential use in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its biological applications, Methyl 3-amino-5-(piperazin-1-yl)benzoate has been studied for its role in material science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. A study published in Dalton Transactions showcased the compound's ability to form metalloporphyrins with potential applications in catalysis and sensing technologies.

The latest advancements in computational chemistry have also contributed to our understanding of Methyl 3-amino-5-(piperazin-1-yl)benzoate. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior in various chemical environments. These computational studies have been instrumental in guiding experimental designs and optimizing synthetic pathways.

In conclusion, Methyl 3-amino-5-(piperazin-1-yL)benzoate stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in both academic research and industrial applications. As research continues to unfold, this compound is expected to contribute significantly to the development of novel drugs and materials.